Cas no 1020980-23-7 (4-[2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)acetamido]benzamide)

• Product Name: 4-[2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)acetamido]benzamide
• CAS No: 1020980-23-7
• MF: C₂₁H₁₉N₃O₄S₂
• MW: 441.523262262344
• CID: 6177835
• PubChem ID: 42110432
• Update Time: 2025-06-03

4-[2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)acetamido]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)acetamido]benzamide
• 4-[[2-[2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetyl]amino]benzamide
• AKOS024495828
• 1020980-23-7
• 4-(2-(2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzamide
• F5084-0521
• VU0633978-1

• Inchi： 1S/C21H19N3O4S2/c1-28-17-8-4-13(5-9-17)18(25)12-30-21-24-16(11-29-21)10-19(26)23-15-6-2-14(3-7-15)20(22)27/h2-9,11H,10,12H2,1H3,(H2,22,27)(H,23,26)
• InChI Key： YYLZUHBRIBLIFQ-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CS1)CC(NC1C=CC(C(N)=O)=CC=1)=O)CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 441.08169844g/mol
• Monoisotopic Mass: 441.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 165Ų

Additional information on 4-[2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)acetamido]benzamide

Compound CAS No. 1020980-23-7: A Comprehensive Overview

The compound CAS No. 1020980-23-7, also known as 4-[2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)acetamido]benzamide, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Analysis and Synthesis

The molecular structure of CAS No. 1020980-23-7 is characterized by a complex arrangement of functional groups, including a thiazole ring, an acetamide group, and a methoxyphenyl moiety. The presence of these groups contributes to its versatile reactivity and selectivity in chemical reactions. Recent studies have focused on optimizing the synthesis of this compound, employing novel catalytic systems and green chemistry principles to enhance yield and reduce environmental impact.

Biological Activity and Applications

Emerging research highlights the potential of CAS No. 1020980-23-7 in the field of pharmacology. Preclinical studies have demonstrated its ability to modulate key cellular pathways, suggesting its role in the development of therapeutic agents for conditions such as neurodegenerative diseases and inflammatory disorders. Additionally, its unique chemical properties make it a valuable component in advanced materials science applications, including the formulation of high-performance polymers and sensors.

Recent Advances in Research

Recent breakthroughs in the study of CAS No. 1020980-23-7 include the discovery of its anti-tumor properties through targeted drug delivery systems. Researchers have successfully utilized this compound as a carrier for anti-cancer drugs, enhancing their efficacy while minimizing side effects. Furthermore, advancements in computational chemistry have enabled detailed molecular modeling of this compound, providing deeper insights into its interaction with biological targets.

Safety and Handling Considerations

While CAS No. 1020980-23-7 exhibits promising properties, proper handling and safety protocols are essential to ensure safe use in laboratory settings. Guidelines for storage, transportation, and disposal have been established to comply with international safety standards and minimize environmental risks.

Future Prospects

The future of CAS No. 1020980-23-7 looks promising as ongoing research continues to unlock its full potential across diverse fields. Collaborative efforts between academia and industry are expected to drive innovation in its application, paving the way for groundbreaking advancements in medicine, materials science, and beyond.